6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups, including a cyclopropanecarboxamido group, a thiadiazol group, a pyran ring, and a dimethylbenzoate group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclopropanecarboxamido and thiadiazol groups would likely contribute to the compound’s polarity, while the dimethylbenzoate group could potentially participate in aromatic interactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of a carboxamido group could make the compound polar and potentially soluble in water .Scientific Research Applications
Antimicrobial and Anticancer Applications
Antimicrobial Agents : Research has highlighted the synthesis and evaluation of various chemical structures similar to the query compound, demonstrating significant antimicrobial properties. For example, a series of compounds bearing the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole moiety were synthesized and exhibited marked inhibition against bacterial and fungal strains, comparable to commercial antimicrobial agents (Reddy et al., 2010). Additionally, compounds with pyrazolo[3,4-d]pyrimidin-4(5H)-ones and related structures have shown anticancer and anti-5-lipoxygenase activities, suggesting their potential in therapeutic applications (Rahmouni et al., 2016).
Anticancer Activity : The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives have demonstrated anticancer activities, suggesting the utility of these compounds in cancer therapy (Rahmouni et al., 2016). Carboxamide derivatives of benzo[b][1,6]naphthyridines, for instance, were potent cytotoxins against several cancer cell lines, highlighting the importance of structural variations in enhancing biological activity (Deady et al., 2003).
Enzyme Inhibition and Probe Design
Enzyme Inhibition : Compounds with thiadiazoline- and pyrazoline-based structures have been developed to inhibit nitric oxide synthase, demonstrating the importance of heterocyclic compounds in designing enzyme inhibitors (Arias et al., 2018). This research underscores the therapeutic potential of such compounds in treating diseases associated with nitric oxide synthase dysregulation.
Detection Probes : A highly sensitive coumarin–pyrazolone probe for the detection of Cr3+ ions and its application in living cells was developed, illustrating the versatility of these chemical structures in analytical chemistry and biological imaging (Mani et al., 2018). The probe's ability to detect Cr3+ ions in a biological context highlights the potential for these compounds in environmental and health-related applications.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
[6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 3,4-dimethylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O5S2/c1-11-3-4-14(7-12(11)2)19(27)29-17-9-28-15(8-16(17)25)10-30-21-24-23-20(31-21)22-18(26)13-5-6-13/h3-4,7-9,13H,5-6,10H2,1-2H3,(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWHOAINFTVTDPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.